Cas no 102254-69-3 (D-Xylose,O-5-O-[3-(4-hydroxyphenyl)-1-oxo-2-propenyl]-a-L-arabinofuranosyl-(1®3)-O-b-D-xylopyranosyl-(1®4)-, (E)- (9CI))

• Product name: D-Xylose,O-5-O-[3-(4-hydroxyphenyl)-1-oxo-2-propenyl]-a-L-arabinofuranosyl-(1®3)-O-b-D-xylopyranosyl-(1®4)-, (E)- (9CI)
• CAS No: 102254-69-3
• MF: C₂₄H₃₂O₁₅
• MW: 560.501889228821
• CID: 159136

D-Xylose,O-5-O-[3-(4-hydroxyphenyl)-1-oxo-2-propenyl]-a-L-arabinofuranosyl-(1®3)-O-b-D-xylopyranosyl-(1®4)-, (E)- (9CI) Chemical and Physical Properties

Names and Identifiers

• [5-[3,5-dihydroxy-2-(1,3,4-trihydroxy-5-oxopentan-2-yl)oxyoxan-4-yl]oxy-3,4-dihydroxyoxolan-2-yl]methyl (E)-3-(4-hydroxyphenyl)prop-2-enoate
• O-(5-O-(4-coumaroyl)-alpha-arabinofuranosyl)-(1-3)-O-beta-xylopyranosyl-(1-4)-xylopyranose
• 3)-O-b-D-xylopyranosyl-(1&reg
• 4)-, (E)- (9C
• 4)-, (E)- (9CI)
• 4-Coumaroyl arabinoxylan
• 5-O-[(2E)-3-(4-hydroxyphenyl)prop-2-enoyl]pentofuranosyl-(1->3)pentopyranosyl-(1->4)pentose
• D-Xylose, O-5-O-(3-(4-hydroxyphenyl)-1-oxo-2-propenyl)-alpha-L-arabinofuranosyl-(1-3)-O-beta-D-xylopyranosyl-(1-4)-
• D-Xylose,O-5-O-[3-(4-hydroxyphenyl)-1-oxo-2-propenyl]-a-L-arabinofuranosyl-(1&reg
• O-(5-O-(trans-4-Coumaroyl)-alpha-L-arabinofuranosyl)-(1-3)-O-beta-D-xylopyranosyl-(1-4)-D-xylopyranose
• PAXX
• D-Xylose, O-5-O-[3-(4-hydroxyphenyl)-1-oxo-2-propenyl]-α-L-arabinofuranosyl-(1→3)-O-β-D-xylopyranosyl-(1→4)-, (E)- (9CI)
• D-Xylose,O-5-O-[3-(4-hydroxyphenyl)-1-oxo-2-propenyl]-a-L-arabinofuranosyl-(1®3)-O-b-D-xylopyranosyl-(1®4)-, (E)- (9CI)

• Inchi： 1S/C24H32O15/c1-35-16(30)6-12(10-2-4-11(27)5-3-10)21-18(32)19(33)24(38-21)39-22-14(29)9-36-23(20(22)34)37-15(8-26)17(31)13(28)7-25/h2-7,13-15,17-24,26-29,31-34H,8-9H2,1H3/b12-6+
• InChI Key： SLFCEKPWJGHNFV-WUXMJOGZSA-N
• SMILES： C(OC)(=O)/C=C(/C1C(O)C(O)C(OC2C(O)COC(OC(C(O)C(O)C=O)CO)C2O)O1)\C1=CC=C(O)C=C1

Computed Properties

• Exact Mass: 560.17406
• Monoisotopic Mass: 560.17412
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 39
• Rotatable Bond Count: 13
• Complexity: 802
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 11
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 242

Experimental Properties

• Density: 1.6
• Boiling Point: 918.6°Cat760mmHg
• Flash Point: 307.3°C
• Refractive Index: 1.65
• PSA: 242.13
• LogP: -3.84320